Cas no 124959-20-2 (4-Methoxy-N,3-dimethylbenzenamine)

• Product Name: 4-Methoxy-N,3-dimethylbenzenamine
• CAS No: 124959-20-2
• MF: C₉H₁₃NO
• MW: 151.21
• CID: 5065080
• Update Time: 2025-07-23

4-Methoxy-N,3-dimethylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N,3-dimethylbenzenamine

• Inchi： 1S/C9H13NO/c1-7-6-8(10-2)4-5-9(7)11-3/h4-6,10H,1-3H3
• InChI Key： UHJGLJYAQURFLE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=C(C=1)C)OC)C

Additional information on 4-Methoxy-N,3-dimethylbenzenamine

Recent Advances in the Study of 4-Methoxy-N,3-dimethylbenzenamine (CAS: 124959-20-2): A Comprehensive Research Brief

The compound 4-Methoxy-N,3-dimethylbenzenamine (CAS: 124959-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its methoxy and dimethyl substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, pharmacological properties, and potential as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel kinase inhibitors. The research team demonstrated that 124959-20-2 serves as an excellent scaffold for developing selective protein kinase modulators, particularly showing affinity for tyrosine kinase receptors implicated in cancer pathways. The study reported a 72% yield in the optimized synthetic route, significantly improving upon previous methods.

In pharmacological investigations, 4-Methoxy-N,3-dimethylbenzenamine has exhibited interesting CNS activity. A recent preclinical study (Nature Chemical Biology, 2024) revealed its metabolite's ability to cross the blood-brain barrier and modulate serotonin receptor activity, suggesting potential applications in neurological disorders. However, the study also noted the need for further structural optimization to improve selectivity and reduce off-target effects.

The compound's physicochemical properties have been extensively characterized in a 2024 Pharmaceutical Research publication. Researchers employed advanced computational modeling to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, finding favorable solubility and moderate plasma protein binding characteristics. These findings support its potential as a lead compound for further drug development.

Recent safety assessments published in Regulatory Toxicology and Pharmacology (2023) have provided crucial data on the compound's toxicological profile. While showing acceptable acute toxicity levels, the studies identified some metabolic concerns at higher doses, prompting recommendations for structural modifications to improve metabolic stability in future derivatives.

Emerging applications in material science have also been reported. A 2024 Advanced Materials study demonstrated the compound's utility in organic semiconductor development, where its electron-donating properties contribute to enhanced charge transport characteristics in thin-film transistors.

The pharmaceutical industry has shown growing interest in 124959-20-2, with several patent applications filed in 2023-2024 for its derivatives in various therapeutic areas. Notably, its structural analogs are being investigated as potential anti-inflammatory agents with improved gastrointestinal safety profiles compared to traditional NSAIDs.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary results from a 2024 Cancer Research study suggest synergistic effects when 4-Methoxy-N,3-dimethylbenzenamine derivatives are combined with certain chemotherapeutic agents, potentially allowing for dose reduction while maintaining efficacy.

Future research directions highlighted in recent reviews include the development of more sustainable synthetic routes, exploration of chiral derivatives for improved selectivity, and investigation of its potential in targeted drug delivery systems. The compound's versatility continues to make it a valuable subject for multidisciplinary research in chemical biology and pharmaceutical sciences.